Cas no 1805313-86-3 (2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805313-86-3
• MF: C₇H₉F₂N₃O₂S
• MW: 237.227066755295
• CID: 4849705
• Update Time: 2025-05-19

2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H9F2N3O2S/c8-7(9)4-1-6(15(11,13)14)5(2-10)12-3-4/h1,3,7H,2,10H2,(H2,11,13,14)
• InChI Key： QOJNLKVIYNRJLD-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(F)F)=CN=C1CN)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: -1.1
• Topological Polar Surface Area: 107

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide

Recent Advances in the Study of 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805313-86-3)

In recent years, the compound 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805313-86-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-sulfonamide scaffold, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving key intermediates such as 5-(difluoromethyl)pyridine-3-sulfonyl chloride, followed by amination and subsequent functionalization. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production and facilitating further pharmacological evaluations.

One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide exhibits potent inhibition of carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This selective inhibition suggests its potential as a targeted therapy for cancer, with ongoing preclinical studies evaluating its efficacy in xenograft models.

Beyond its anticancer properties, the compound has also shown promise in modulating immune responses. Recent investigations have revealed its ability to interfere with the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both inflammatory and oncogenic pathways—positions 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide as a versatile candidate for multifactorial diseases such as rheumatoid arthritis and certain cancers.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Preliminary data indicate favorable oral absorption and moderate plasma half-life, making it suitable for oral administration. However, challenges such as first-pass metabolism and potential drug-drug interactions require further investigation. Researchers are currently exploring prodrug strategies and formulation optimizations to enhance its pharmacokinetic profile.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805313-86-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its promising biological activities, underscore its potential as a therapeutic agent. Future studies should focus on advancing preclinical development, optimizing synthetic routes, and exploring its mechanistic underpinnings in greater detail. The continued exploration of this compound may pave the way for novel treatments in oncology and immunology.